Cas no 866155-79-5 (1-[(4-tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one)

• Product Name: 1-[(4-tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one
• CAS No: 866155-79-5
• MF: C₂₀H₂₁NO
• MW: 291.386845350266
• CID: 5271379
• Update Time: 2025-05-20

1-[(4-tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4-tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one
• 2(1H)-Quinolinone, 1-[[4-(1,1-dimethylethyl)phenyl]methyl]-

• Inchi： 1S/C20H21NO/c1-20(2,3)17-11-8-15(9-12-17)14-21-18-7-5-4-6-16(18)10-13-19(21)22/h4-13H,14H2,1-3H3
• InChI Key： VMUBNXUJSZTKBJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C(C)(C)C)C=C2)C2=C(C=CC=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 1-[(4-tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one

1-[(4-Tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one: A Comprehensive Overview

The compound 1-[(4-Tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one (CAS No. 866155-79-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinolone derivatives, which have been extensively studied for their diverse biological activities and applications. The structure of this molecule is characterized by a quinolinone core with a substituted phenyl group, specifically a 4-tert-butylphenylmethyl substituent. This substitution pattern imparts unique chemical and physical properties to the compound, making it an interesting subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,2-dihydroquinolinones with high purity and yield. The synthesis of 1-[(4-Tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Researchers have explored various catalysts and reaction conditions to optimize the synthesis of this compound, ensuring scalability for potential industrial applications. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in achieving high yields and selectivity in the formation of the desired product.

The biological activity of 1-[(4-Tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one has been a focal point of recent studies. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. In particular, its ability to modulate key inflammatory pathways has drawn attention from researchers in the pharmaceutical industry. Additionally, studies have demonstrated that this compound may possess neuroprotective effects, potentially offering new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most exciting developments involving this compound is its application in drug delivery systems. The quinolinone framework has been shown to enhance drug solubility and bioavailability when incorporated into nanoparticles or liposomal formulations. This property is particularly valuable in the context of developing targeted therapies for chronic diseases. Furthermore, the 4-Tert-butylphenyl substituent contributes to the molecule's lipophilicity, which is advantageous for crossing biological membranes and achieving desired pharmacokinetic profiles.

In terms of structural analysis, 1-[(4-Tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one exhibits a rigid planar geometry due to the aromaticity of both the quinoline ring and the phenyl group. This rigidity plays a crucial role in determining its electronic properties and reactivity. Computational studies using density functional theory (DFT) have provided insights into the molecule's electronic structure, revealing that the substituents significantly influence its frontier molecular orbitals. These findings are essential for predicting reactivity in various chemical transformations and for designing analogs with enhanced biological activity.

The environmental impact of synthetic compounds like 1-[(4-Tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one has also come under scrutiny in recent years. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during synthesis. For instance, solvent-free reactions or the use of biodegradable solvents are being explored as sustainable alternatives to traditional methods. These efforts align with global initiatives aimed at promoting environmentally friendly chemical practices while maintaining high standards of product quality.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the identity and purity of 1-[(4-Tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one. These analytical tools provide detailed information about the molecular structure and help identify any impurities or degradation products that may arise during storage or handling.

In conclusion, 1-[(4-Tert-butylphenyl)methyl]-1,2-dihydroquinolin-2-one (CAS No. 866155-79-5) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse applications ranging from drug discovery to advanced materials science. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in both academic research and industrial innovation.